Cas no 27957-91-1 (methyl (2S)-1-methylpyrrolidine-2-carboxylate)

Methyl (2S)-1-methylpyrrolidine-2-carboxylate is a chiral ester derivative of proline, characterized by its stereospecific (2S) configuration and N-methyl substitution. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and bioactive molecules requiring proline-based scaffolds. Its ester functionality enhances reactivity in amidation and reduction reactions, while the methylated nitrogen improves stability and lipophilicity. The chiral purity of the (2S)-enantiomer ensures precise stereochemical control in asymmetric synthesis. Commonly employed in peptidomimetics and catalyst design, this compound offers synthetic flexibility for fine chemical and medicinal chemistry applications. Storage under inert conditions is recommended to maintain stability.

methyl (2S)-1-methylpyrrolidine-2-carboxylate structure

27957-91-1 structure

Product Name:methyl (2S)-1-methylpyrrolidine-2-carboxylate

CAS No:27957-91-1

MF:C₇H₁₃NO₂

MW:143.183622121811

MDL:MFCD19704709

CID:1110260

Update Time:2025-06-06

methyl (2S)-1-methylpyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- 1-methyl-L-Proline methyl ester
- (S)-Methyl1-methylpyrrolidine-2-carboxylate
- N-Methyl-L-proline Methyl Ester
- (S)-Methyl 1-methylpyrrolidine-2-carboxylate
- L-Proline, 1-methyl-, methyl ester
- WBXUFOSSZLFNPQ-LURJTMIESA-N
- Methyl (-)-hygrate
- Proline, 1-methyl, methyl ester
- AK158809
- Methyl (?)-hygrate
- Methyl 1-methyl-2-pyrrolidinecarboxylate, (L)-
- methyl 1-methylprolinate
- methylproline methyl ester
- N-Methyl-proline Methyl Ester
- N-Methyl Proline Methyl Ester
- N-Methyl (L)-Proline Methyl Ester
- methyl (2S)-1-methylpyrrolidine-2-carboxylate
- MDL： MFCD19704709
- Inchi： 1S/C7H13NO2/c1-8-5-3-4-6(8)7(9)10-2/h6H,3-5H2,1-2H3/t6-/m0/s1
- InChI Key： WBXUFOSSZLFNPQ-LURJTMIESA-N
- SMILES： O(C)C([C@@H]1CCCN1C)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 136
Topological Polar Surface Area: 29.5

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